molecular formula C12H10INO B8610605 4-[(2-Iodophenoxy)methyl]pyridine

4-[(2-Iodophenoxy)methyl]pyridine

Cat. No. B8610605
M. Wt: 311.12 g/mol
InChI Key: AHSBHQIJGIGBTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(2-Iodophenoxy)methyl]pyridine is a useful research compound. Its molecular formula is C12H10INO and its molecular weight is 311.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(2-Iodophenoxy)methyl]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(2-Iodophenoxy)methyl]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H10INO

Molecular Weight

311.12 g/mol

IUPAC Name

4-[(2-iodophenoxy)methyl]pyridine

InChI

InChI=1S/C12H10INO/c13-11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10/h1-8H,9H2

InChI Key

AHSBHQIJGIGBTO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)OCC2=CC=NC=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Picolyl chloride hydrochloride (4.00 g, 24.4 mmol) was dissolved in acetone (55 mL), potassium carbonate (10.1 g, 73.2 mmol) and o-iodophenol (6.97 g, 31.7 mmol) were added, and the mixture was heated under reflux for 24 hr. The reaction mixture was concentrated under reduced pressure, ethyl acetate was added to the obtained crystals, and the mixture was suction-filtered. The filtrate was concentrated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate=1/2) to give the title compound (4.02 g, 53%).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step Two
Quantity
6.97 g
Type
reactant
Reaction Step Two
Yield
53%

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